2,2-Difluoro-2-(1-methoxycyclobutyl)acetic acid

• IUPAC Name: 2,2-difluoro-2-(1-methoxycyclobutyl)acetic acid
• InChI: InChI=1S/C7H10F2O3/c1-12-6(3-2-4-6)7(8,9)5(10)11/h2-4H2,1H3,(H,10,11)
• InChI Key: UJRGDSWGWVEGCO-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCC1)C(C(=O)O)(F)F
• Molecular Formula: C7H10F2O3
• Molecular Weight: 180.15 g/mol
• CAS No.: 2219370-60-0

Description

“2,2-Difluoro-2-(1-methoxycyclobutyl)acetic acid” is a chemical compound with the CAS Number: 2219370-60-0. It has a molecular weight of 180.15. It is in the form of a powder.

Molecular Structure Analysis

The IUPAC name of the compound is “this compound” and its InChI code is "1S/C7H10F2O3/c1-12-6(3-2-4-6)7(8,9)5(10)11/h2-4H2,1H3,(H,10,11)".

Physical And Chemical Properties Analysis

The compound “this compound” is a powder. It has a molecular weight of 180.15. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Fluorinated Compounds in Polymer Production

• Polymer Production Aids: Research on perfluoro{acetic acid, ammonium salt} highlights its use as a polymer production aid during the manufacture of fluoropolymers. These polymers are processed under high temperatures and are intended for repeated use in contact with foodstuffs, indicating the role of fluorinated compounds in enhancing the properties of materials used in food packaging (Flavourings, 2014).

Synthesis and Chemical Transformations

• Synthesis of α-Oxo-Acetals: The base-induced solvolyses of bicyclic α,α′-dichloro ketones demonstrates the synthesis of α-oxo-acetals, showcasing the chemical transformations possible with complex bicyclic compounds, which could be analogous to transformations of 2,2-Difluoro-2-(1-methoxycyclobutyl)acetic acid (B. Föhlisch et al., 2001).

Chemical Properties and Applications

• Altering Acidity and Solution Properties: Research on the effects of methoxy and methylthio substituents on the acidity of acetic acid and its implications on solubility properties provides insights into how modifications to carboxylic acids can significantly alter their chemical behavior. This is relevant to understanding the properties of this compound (S. Boiadjiev & D. Lightner, 1998).

Novel Fluorophores and Labeling Reagents

• Fluorophore Characteristics: The study on 6-methoxy-4-quinolone, derived from 5-methoxyindole-3-acetic acid, reveals its strong fluorescence and stability in aqueous media, suggesting the potential for fluorinated and methoxylated compounds in developing novel fluorophores or labeling reagents for biomedical analysis (Junzo Hirano et al., 2004).

Safety and Hazards

The compound has been assigned the GHS05 and GHS07 pictograms. The signal word for the compound is “Danger” and the hazard statements are H315, H318, and H335.